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Compound of Interest

Compound Name: p-Tolualdehyde-d4

cat. No.: B12316089

Technical Guide: p-Tolualdehyde-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-Tolualdehyde-d4, a deuterated
analog of p-tolualdehyde. It is intended to serve as a valuable resource for researchers and
professionals in drug development and analytical chemistry, offering detailed information on its
properties, applications, and relevant experimental workflows.

Introduction

p-Tolualdehyde-d4 (4-Methylbenzaldehyde-2,3,5,6-d4) is the deuterium-labeled form of p-
tolualdehyde.[1] Stable isotope-labeled compounds, such as p-tolualdehyde-d4, are essential
tools in various stages of drug development and clinical research. Their primary application is
as internal standards for quantitative analyses using techniques like gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] The
incorporation of deuterium atoms results in a higher molecular weight, allowing for clear
differentiation from the unlabeled analyte while maintaining nearly identical chemical and
physical properties.

Deuteration has also garnered attention for its potential to influence the pharmacokinetic and
metabolic profiles of drug candidates.[1][2] The substitution of hydrogen with deuterium can
lead to a stronger carbon-deuterium bond, which may slow down metabolic processes and
alter the drug's half-life and bioavailability.[2]
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Physicochemical Properties

The following tables summarize the key physicochemical properties of both p-tolualdehyde-d4

and its non-deuterated counterpart, p-tolualdehyde.

Table 1: Properties of p-Tolualdehyde-d4

Property Value Reference

CAS Number 1219804-07-5 [1][3]

Molecular Formula CsDaH40O [1114]

Molecular Weight 124.17 g/mol [1]
4-Methylbenzaldehyde-2,3,5,6-

Synonyms d4, 2,3,5,6-tetradeuterio-4- [31[5]
methylbenzaldehyde

Isotopic Purity >98 atom % D [31[6]

Chemical Purity >96% [3][6]

Table 2: Properties of p-Tolualdehyde (for reference)

Property Value Reference

CAS Number 104-87-0 [7]

Molecular Formula CsHsO [718]

Molecular Weight 120.15 g/mol [71[8]

Appearance Colorless to light yellow liquid [7]

Boiling Point 204-205 °C (lit.)

Density 1.019 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.545 (lit.)

Purity (GC)

297.0%
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Applications in Research and Development

p-Tolualdehyde itself is a versatile compound used as a precursor in the synthesis of
pharmaceuticals, agricultural chemicals, dyes, perfumes, and polymers.[9][10][11] The
deuterated form, p-tolualdehyde-d4, finds its primary application as an internal standard in
analytical chemistry.[1]

Key applications include:

 Internal Standard for Bioanalytical Assays: In pharmacokinetic and metabolic studies, p-
tolualdehyde-d4 can be used as an internal standard to accurately quantify the levels of p-
tolualdehyde or structurally similar analytes in biological matrices such as plasma, urine, and
tissue samples.

e Tracer in Metabolic Studies: The deuterium label allows researchers to trace the metabolic
fate of p-tolualdehyde or related compounds in biological systems.[1]

o Reference Standard in Chemical Analysis: It is used as a reference standard for the
guantification of p-tolualdehyde in various samples, including environmental and industrial
materials.

Experimental Protocols
General Protocol for Use as an Internal Standard in LC-MS/MS Analysis

This protocol provides a general workflow for the use of p-tolualdehyde-d4 as an internal
standard for the quantification of an analyte (e.g., p-tolualdehyde) in a biological matrix.

1. Preparation of Stock Solutions:

o Prepare a stock solution of the analyte (e.g., p-tolualdehyde) in a suitable organic solvent
(e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

o Prepare a stock solution of the internal standard (p-tolualdehyde-d4) in the same solvent at
a concentration of 1 mg/mL.

2. Preparation of Calibration Standards and Quality Control Samples:
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Prepare a series of calibration standards by spiking the appropriate biological matrix (e.g.,
blank plasma) with known concentrations of the analyte.

Add a fixed concentration of the internal standard (p-tolualdehyde-d4) to each calibration
standard.

Prepare quality control (QC) samples at low, medium, and high concentrations in the same
manner.

. Sample Preparation:

To an aliquot of the unknown biological sample, add the same fixed amount of the internal
standard (p-tolualdehyde-d4).

Perform sample extraction to remove proteins and other interfering substances. Common
techniques include protein precipitation, liquid-liquid extraction, or solid-phase extraction.
Evaporate the organic extract to dryness under a stream of nitrogen and reconstitute in the
mobile phase.

. LC-MS/MS Analysis:

Inject the prepared samples, calibration standards, and QC samples into the LC-MS/MS
system.

Develop a chromatographic method to achieve separation of the analyte from other matrix
components.

Optimize the mass spectrometer parameters for the detection of the analyte and the internal
standard. This involves selecting appropriate precursor and product ions for multiple reaction
monitoring (MRM).

. Data Analysis:

Generate a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the nominal concentration of the analyte for the calibration standards.
Use the calibration curve to determine the concentration of the analyte in the unknown

samples based on their measured peak area ratios.

Visualizations

Diagram 1: General Properties of p-Tolualdehyde-d4
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Caption: Key properties of p-Tolualdehyde-d4.

Diagram 2: Experimental Workflow for LC

-MS/MS Quantification
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LC-MS/MS Quantification Workflow
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Caption: Workflow for using an internal standard in LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. p-Tolualdehyde-d4 | CAS#:1219804-07-5 | Chemsrc [chemsrc.com]
o 3. p-Tolualdehyde-2,3,5,6-d4 | LGC Standards [Ilgcstandards.com]

e 4. Buy Online CAS Number 1219804-07-5 - TRC - p-Tolualdehyde-2,3,5,6-d4 | LGC
Standards [lgcstandards.com]

e 5. Buy Online CAS Number 1219804-07-5 - TRC - p-Tolualdehyde-2,3,5,6-d4 | LGC
Standards [Igcstandards.com]

e 6. p-Tolualdehyde-2,3,5,6-d4 | LGC Standards [Igcstandards.com]
e 7. file.leyan.com [file.leyan.com]

e 8. scbt.com [scbt.com]

e 9. my.talentchemicals.com [my.talentchemicals.com]

e 10. nbinno.com [nbinno.com]

e 11. nbinno.com [nbinno.com]

 To cite this document: BenchChem. [p-Tolualdehyde-d4 certificate of analysis]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12316089%#p-
tolualdehyde-d4-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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